Cas no 168034-01-3 (Oxazole, 2-(1,1-dimethylethyl)-4,5-dihydro-4-phenyl-, (R)-)

• Product name: Oxazole, 2-(1,1-dimethylethyl)-4,5-dihydro-4-phenyl-, (R)-
• CAS No: 168034-01-3
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1349175
• PubChem ID: 11041847

Oxazole, 2-(1,1-dimethylethyl)-4,5-dihydro-4-phenyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(1,1-dimethylethyl)-4,5-dihydro-4-phenyl-, (R)-
• (4R)-2-tert-butyl-4-phenyl-4,5-dihydro-1,3-oxazole
• DTXSID60453013
• 168034-01-3
• SCHEMBL20286141

• Inchi： InChI=1S/C13H17NO/c1-13(2,3)12-14-11(9-15-12)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3/t11-/m0/s1
• InChI Key： GQQWSKVVWMLALT-NSHDSACASA-N
• SMILES： CC(C)(C)C1=NC(CO1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59